Cas no 2680712-76-7 (tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate
• CAS No: 2680712-76-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5647895
• PubChem ID: 90768571
• Update Time: 2025-11-01

tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680712-76-7
• tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate
• EN300-28262801

• Inchi： 1S/C11H18N2O2/c1-7-8(2)12-13(9(7)3)10(14)15-11(4,5)6/h1-6H3
• InChI Key： YCWAAMHHNPSTML-UHFFFAOYSA-N
• SMILES： O(C(N1C(C)=C(C)C(C)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate

Introduction to Tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate (CAS No. 2680712-76-7)

Tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2680712-76-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of a tert-butyl group and multiple methyl substituents in its molecular framework endows it with unique chemical properties that make it a promising candidate for various synthetic applications.

The molecular formula of tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate is C₁₁H₁₇N₃O₂, reflecting its complex and highly functionalized structure. The compound's structure consists of a central pyrazole ring substituted with three methyl groups at the 3, 4, and 5 positions, along with a tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate moiety at the 1-position. This arrangement contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the interest in pyrazole derivatives has surged due to their diverse pharmacological properties. Pyrazoles have been extensively studied for their potential as antimicrobial, anti-inflammatory, anticonvulsant, and anticancer agents. The specific substitution pattern in tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate enhances its biological activity by improving solubility and metabolic stability. This makes it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate is its role as a key intermediate in the synthesis of more complex pharmacophores. The carboxylate group at the 1-position provides a versatile handle for further functionalization through esterification, amidation, or other chemical transformations. This flexibility allows chemists to explore a wide range of derivatives with tailored biological activities.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like pyrazoles in developing next-generation therapeutics. Studies have demonstrated that pyrazole derivatives can modulate various biological pathways by interacting with target proteins and enzymes. For instance, research has shown that certain pyrazole-based compounds exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The structural features of tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate make it a promising candidate for such applications.

The synthesis of tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the formation of the pyrazole core through condensation reactions between hydrazine derivatives and β-ketoesters or ketones. Subsequent functionalization steps introduce the methyl groups and the tert-butyl ester moiety. The exact synthetic route can vary depending on the desired purity and scale of production.

In industrial settings, the production of tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate is optimized for efficiency and cost-effectiveness. Modern synthetic methodologies often incorporate green chemistry principles to minimize waste and improve yield. Catalytic processes and solvent-free reactions are being explored to enhance sustainability while maintaining high product quality.

The applications of tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate extend beyond pharmaceuticals into agrochemicals and materials science. Its structural motifs are found in various pesticides and herbicides due to their ability to interact with biological targets in pests. Additionally, pyrazole derivatives have been investigated for their potential use in organic electronics and as ligands in coordination chemistry.

As research continues to uncover new biological activities and synthetic possibilities for pyrazole-based compounds like tert-butyl 3,4,5-trimethyl-1H-pyrazole-1-carboxylate, its significance in medicinal chemistry is only likely to grow. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.